Cas no 1196474-62-0 (4-(3-methoxyphenoxy)-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde)

• Product Name: 4-(3-methoxyphenoxy)-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde
• CAS No: 1196474-62-0
• MF: C₂₀H₂₃BO₅
• MW: 354.204626321793
• CID: 2113884
• Update Time: 2023-11-19

4-(3-methoxyphenoxy)-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(3-methoxyphenoxy)-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)Benzaldehyde
• COVLXSGQYJVIGS-UHFFFAOYSA-N
• 4-(3-methoxy-phenoxy)-2-(4,4,5,5-tetramethyl-[1,3,2]-dioxaborolan-2-yl)benzaldehyde
• 4-(3-methoxy-phenoxy)-2-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)benzaldehyde
• CID 59525485
• Benzaldehyde, 4-(3-methoxyphenoxy)-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 4-(3-methoxyphenoxy)-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde

• Inchi： 1S/C20H23BO5/c1-19(2)20(3,4)26-21(25-19)18-12-17(10-9-14(18)13-22)24-16-8-6-7-15(11-16)23-5/h6-13H,1-5H3
• InChI Key： COVLXSGQYJVIGS-UHFFFAOYSA-N
• SMILES： O1B(C2C=C(C=CC=2C=O)OC2C=CC=C(C=2)OC)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 479
• Topological Polar Surface Area: 54

Experimental Properties

• Density: 1.16±0.1 g/cm3(Predicted)
• Boiling Point: 487.7±45.0 °C(Predicted)